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Compound of Interest

Compound Name:
2-(3-Chloro-4-

fluorophenoxy)ethanamine

CAS No.: 883524-07-0

Cat. No.: B3293037

Get Quote

Document Control:

Compound: 2-(3-Chloro-4-fluorophenoxy)ethanamine (typically supplied as Hydrochloride)

[1][2]

CAS Registry Number: 914086-51-4 (HCl salt)[2]

Role: Senior Application Scientist

Executive Summary & Chemical Identity
This guide provides an in-depth technical analysis of 2-(3-Chloro-4-
fluorophenoxy)ethanamine, a halogenated primary amine building block used extensively in

medicinal chemistry for the synthesis of bioactive scaffolds (e.g., GPCR ligands, kinase

inhibitors).

Unlike standard safety data sheets (SDS) that provide generic categorical data, this document

synthesizes structure-activity relationships (SAR) and practical handling experience. The
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presence of the primary amine combined with a lipophilic halogenated ether tail creates

specific bioavailability and toxicology profiles that researchers must navigate carefully.

Chemical Specifications
Property Specification

IUPAC Name 2-(3-Chloro-4-fluorophenoxy)ethan-1-amine

Common Form Hydrochloride Salt

CAS Number 914086-51-4 (HCl)

Molecular Formula C₈H₉ClFNO[1][2] · HCl

Molecular Weight 226.08 g/mol (Salt); 189.61 g/mol (Free Base)

Appearance White to off-white crystalline solid (Salt)

Solubility
Soluble in Water, DMSO, Methanol; Sparingly

soluble in DCM (Salt)

Hazard Identification & Toxicology (GHS)
Scientist's Note: Do not underestimate the corrosivity of this compound. While the phenoxy

ether moiety adds lipophilicity, the primary ethylamine tail (

) renders the free base highly caustic to mucous membranes.

GHS Classification[3][4]
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[3][4]

Serious Eye Damage: Category 1.[3]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[5]

Specific Target Organ Toxicity (SE): Category 3 (Respiratory Irritation).[5]

Mechanistic Toxicology
The danger lies in the "Amine-Halogen Dual Threat":
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Corrosivity: The unprotonated amine (if generated in situ) rapidly saponifies membrane

lipids, causing immediate necrosis.

Permeation: The 3-chloro-4-fluoro substitution pattern increases the compound's lipophilicity

(

), facilitating rapid dermal absorption compared to non-halogenated analogues.

Emergency Response Protocols
This section outlines a self-validating workflow for accidents. The logic prioritizes neutralization

prevention (do not neutralize on tissue) and dilution.

Exposure Response Workflow

EXPOSURE INCIDENT

Identify Contact Type

SKIN CONTACT
(Corrosive)

EYE CONTACT
(Immediate Damage)

INHALATION
(Lung Edema Risk)

1. Drench with H2O (15 min)
2. Remove Contaminated Clothing

3. Do NOT Neutralize

1. Force Eyelids Open
2. Rinse with Saline/H2O (15 min)

3. Consult Ophthalmologist

1. Move to Fresh Air
2. 100% Oxygen if hypoxic

3. Monitor for delayed edema

SEEK MEDICAL ATTENTION
Provide CAS: 914086-51-4

Click to download full resolution via product page

Figure 1: Decision logic for emergency response to corrosive amine exposure.
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Handling, Storage, & Stability
Core Directive: Primary amines are notorious "CO₂ scavengers." They react with atmospheric

carbon dioxide to form carbamates, which appear as unexpected impurity peaks in NMR/LCMS

and alter stoichiometry.

The "Inert-Atmosphere" Protocol
Storage: Store at 2–8°C under Argon or Nitrogen. The hydrochloride salt is hygroscopic;

moisture uptake will lead to hydrolysis or clumping, affecting molarity calculations.

Weighing:

Allow the vial to equilibrate to room temperature before opening (prevents condensation).

Weigh quickly; if handling >500mg, use a glovebox or glovebag.

Solvent Compatibility:

Avoid: Acetone or Ketones (forms imines/Schiff bases rapidly).

Preferred: Methanol, Ethanol, DMF, DMSO.

Incompatibility Matrix
Reagent Class Interaction Risk Outcome

Acid Chlorides/Anhydrides High
Rapid exothermic acylation

(Runaway risk).

Strong Oxidizers High
Oxidation of amine to N-oxide

or cleavage.

Atmospheric CO₂ Moderate
Formation of carbamate salts

(Solid crust formation).

Analytical Characterization (QC)
For drug development, verifying the integrity of the halogenated motif is critical. The fluorine

atom provides a unique handle for NMR validation.
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NMR Signature
¹H NMR (DMSO-d₆):

Look for the ethylene bridge: Two triplets (or broad multiplets) around δ 3.0–4.2 ppm.

Aromatic Region: The 3-chloro-4-fluoro pattern is distinct. The fluorine coupling (

) will split the proton signals on the ring.

¹⁹F NMR:

Expect a singlet (or doublet if H-coupled) in the range of -110 to -130 ppm (typical for Ar-

F). This is the fastest purity check.

LC-MS Methodology
Column: C18 Reverse Phase (e.g., Waters XBridge).

Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

Note: Do not use TFA if isolating; it forms strong ion pairs with the amine.

Detection: ESI+ Mode. Expect

= 190.04 (Free base mass). The Chlorine isotope pattern (

) will show a characteristic 3:1 ratio at M+2.

Synthesis & Application Context
This compound is a nucleophilic building block. In drug design, the 3-chloro-4-fluorophenoxy

moiety is often used as a "bioisostere" for other lipophilic aryl groups to improve metabolic

stability (blocking para-oxidation) and potency.

Common Reaction Workflow
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2-(3-Cl-4-F-phenoxy)
ethanamine (HCl)

Base Treatment
(e.g., DIPEA/TEA)

Neutralization Reactive Free Amine
(In Situ)

Target Scaffold
(Amide/Amine)

Nucleophilic Attack

Electrophile
(R-COCl / R-Br)
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Figure 2: Activation workflow for synthetic applications. The HCl salt must be neutralized in situ

to release the nucleophilic amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(3-Chloro-4-fluorophenoxy)ethylamine hydrochloride | 914086-51-4 | Benchchem
[benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3293037/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-2-3-chloro-4-fluorophenoxy-ethanamine
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/c43609
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/c43609
https://pubchem.ncbi.nlm.nih.gov/compound/2-_3-Fluorophenyl_ethanamine
https://www.benchchem.com/product/b3293037?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b3166785
https://www.benchchem.com/product/b3166785
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3293037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2-(3-chloro-4-fluorophenoxy)ethan-1-amine hydrochloride | 914086-51-4
[sigmaaldrich.com]

3. fishersci.com [fishersci.com]

4. 2-(3-Fluorophenyl)ethanamine | C8H10FN | CID 533928 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. chemscene.com [chemscene.com]

6. sigmaaldrich.cn [sigmaaldrich.cn]

To cite this document: BenchChem. [Technical Guide: Safety & Handling of 2-(3-Chloro-4-
fluorophenoxy)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3293037/docs#technical-guide-safety-handling-of-2-
3-chloro-4-fluorophenoxy-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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